Pterisolic acid D

• IUPAC Name: (1S,3R,4S,5R,9R,10R,13R,14R)-3,10-dihydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• InChI: InChI=1S/C20H30O5/c1-11-12-5-8-20(25)18(3)7-4-6-17(2,16(23)24)14(18)13(21)10-19(20,9-12)15(11)22/h11-14,21,25H,4-10H2,1-3H3,(H,23,24)/t11-,12-,13-,14-,17-,18-,19-,20-/m1/s1
• InChI Key: JSIHLPUZVXXTHU-VDRBZVAGSA-N
• Canonical SMILES: CC1C2CCC3(C4(CCCC(C4C(CC3(C2)C1=O)O)(C)C(=O)O)C)O
• Isomeric SMILES: C[C@@H]1[C@@H]2CC[C@]3([C@@]4(CCC[C@@]([C@H]4[C@@H](C[C@]3(C2)C1=O)O)(C)C(=O)O)C)O
• Molecular Formula: C20H30O5
• DSSTOX Substance ID: DTXSID101222406
• Molecular Weight: 350.4 g/mol
• CAS No.: 1401419-88-2

Description

Pterisolic acid D is a natural product found in Pteris semipinnata with data available.

Scientific Research Applications

• Nrf2 Activation by Pterisolic Acids : Pterisolic acid B, a closely related compound to Pterisolic acid D, has been identified as an effective Nrf2 activator. This activation is crucial for minimizing side effects of chemotherapy, primarily via the Nrf2 pathway (Dong et al., 2016).

• Cytotoxic Effects of Pterisolic Acids : Various pterisolic acids (A-F), isolated from Pteris semipinnata, have shown cytotoxic activities. These compounds were isolated and their structures were elucidated, suggesting potential applications in cancer therapy (Wang et al., 2011).

• Hydroxylated Ent-Kauranoic Acids : Two new hydroxylated ent-kauranoic acids, including Pterisolic acid G, were isolated from Pteris semipinnata. These compounds showed varying degrees of cytotoxicity against different cancer cells, suggesting a potential avenue for therapeutic development (Qiu et al., 2016).

• Ursolic Acid and Its Derivatives : Ursolic Acid, similar in structure to Pterisolic acids, has been extensively studied for its biological effects, including anti-inflammatory, anticancer, and antidiabetic properties. This research could provide insights into the potential applications of this compound (Mlala et al., 2019).

• Pterisolic Acid in Phytoremediation : The fern Pteris vittata, from which Pterisolic acids are derived, has shown potential in phytoremediation, specifically in the removal of arsenic and cadmium from contaminated sites. This suggests potential environmental applications of compounds derived from this plant (Xiao et al., 2008).

Safety and Hazards

When handling Pterisolic acid D, it’s advised to avoid breathing mist, gas, or vapours. Contact with skin and eyes should be avoided. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition. In case of a spill or leak, personnel should be evacuated to safe areas and people should be kept away from and upwind of the spill/leak.

Mechanism of Action

Target of Action

Pterisolic Acid D, like its analogue Pterisolic Acid B , is likely to target the Nrf2 pathway . The primary target within this pathway is Keap1 , specifically the Cys171 within the Keap1-BTB domain . Keap1 is a crucial regulator of the Nrf2 pathway, which plays a pivotal role in cell protection from environmental insults .

Mode of Action

This compound is expected to activate the Nrf2 pathway by covalently modifying Cys171 of Keap1 . This modification inhibits Nrf2 degradation mediated by Keap1-Cul3 complexes . The result is an increase in the cytoplasmic level of Nrf2 .

Biochemical Pathways

The activation of the Nrf2 pathway leads to the induction of phase II detoxification enzymes . These enzymes, such as glutamate cysteine ligase (GCS) and quinone oxidoreductase-1 (NQO1), are involved in glutathione synthesis, elimination of reactive oxygen species (ROS), xenobiotic metabolism, and drug transport . The expression of these protective enzymes is induced by the binding of the Nrf2 transcription factor to the antioxidant responsive element (ARE) located in the enhancer sequence of the genes .

Pharmacokinetics

Its action on the nrf2 pathway suggests it may influence the metabolism and excretion of toxic chemotherapy agents within specific tissues .

Result of Action

The activation of the Nrf2 pathway by this compound is expected to have a significant cytoprotective effect . For instance, it may show a protective effect against cisplatin-induced cytotoxicity in cells, as seen with its analogue Pterisolic Acid B .